Cas no 1955554-03-6 (4-(difluoromethyl)-1-methoxycyclohexylmethanamine, Mixture of diastereomers)

• Product Name: 4-(difluoromethyl)-1-methoxycyclohexylmethanamine, Mixture of diastereomers
• CAS No: 1955554-03-6
• MDL: MFCD29991957
• CID: 4631655
• PubChem ID: 122164072
• Update Time: 2025-11-07

4-(difluoromethyl)-1-methoxycyclohexylmethanamine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• [4-(difluoromethyl)-1-methoxycyclohexyl]methanamine
• 4-(difluoromethyl)-1-methoxycyclohexylmethanamine, Mixture of diastereomers

• MDL： MFCD29991957

Additional information on 4-(difluoromethyl)-1-methoxycyclohexylmethanamine, Mixture of diastereomers

Research Brief on 4-(Difluoromethyl)-1-methoxycyclohexylmethanamine (CAS: 1955554-03-6) and Its Diastereomeric Mixture

4-(Difluoromethyl)-1-methoxycyclohexylmethanamine (CAS: 1955554-03-6), a mixture of diastereomers, has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This cyclohexylmethanamine derivative, characterized by its difluoromethyl and methoxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, stereochemical characterization, and potential biological activities, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The synthesis of this compound typically involves multi-step organic transformations, with key steps including the introduction of the difluoromethyl group and subsequent amination. Researchers have developed several synthetic routes to access both diastereomers, with the mixture often obtained due to the challenges in separating these stereoisomers. Advanced chromatographic techniques, such as chiral HPLC, have been employed to isolate individual diastereomers for biological evaluation. The presence of the difluoromethyl group is particularly noteworthy, as this moiety is known to influence the compound's metabolic stability and membrane permeability.

Recent pharmacological investigations have revealed that 4-(difluoromethyl)-1-methoxycyclohexylmethanamine displays moderate affinity for various neurotransmitter receptors, including serotonin and dopamine receptors. This receptor profile suggests potential applications in neuropsychiatric disorders, although comprehensive in vivo studies are still ongoing. The compound's ability to cross the blood-brain barrier, attributed to its optimal lipophilicity (predicted logP ~2.1) and molecular weight (191.22 g/mol), further supports its CNS drug potential.

In metabolic studies, researchers have observed that the diastereomeric mixture exhibits differential stability in various pH conditions, with the cis-isomer showing greater stability in acidic environments compared to the trans-isomer. This property may have implications for oral bioavailability and formulation development. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) data indicate moderate hepatic clearance, with the difluoromethyl group appearing to protect against rapid oxidative metabolism.

The current research landscape suggests several promising directions for this compound. Structure-activity relationship (SAR) studies are underway to explore modifications that might enhance receptor selectivity. Additionally, researchers are investigating the potential of using this scaffold for developing positron emission tomography (PET) tracers by incorporating fluorine-18 at the difluoromethyl position. The compound's unique stereochemistry also presents opportunities for studying diastereomer-specific biological effects, which could provide valuable insights for future drug design.

As of the latest reports, 4-(difluoromethyl)-1-methoxycyclohexylmethanamine remains primarily in the preclinical research phase, with no clinical trials yet initiated. However, its structural features and preliminary biological data position it as an interesting lead compound for several therapeutic areas. Future research will likely focus on optimizing the synthetic route, elucidating the precise mechanism of action, and evaluating its efficacy in relevant disease models.